molecular formula C7H6N2O B017493 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile CAS No. 90908-89-7

3-oxo-3-(1H-pyrrol-2-yl)propanenitrile

Cat. No. B017493
CAS RN: 90908-89-7
M. Wt: 134.14 g/mol
InChI Key: LMNWETGSSJEVSH-UHFFFAOYSA-N
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Description

“3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” is a chemical compound . It is also known as "ethyl 3-oxo-3-(1H-pyrrol-2-yl)propanoate" .


Synthesis Analysis

The synthesis of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” involves the use of pyrrole and cyanoacetic acid in acetic anhydride . The reaction is heated at 60°C for 5 hours, and the progress of the reaction is monitored by TLC .


Molecular Structure Analysis

The molecular structure of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” can be represented by the InChI code: 1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2 .

Scientific Research Applications

Chemical Intermediates

“3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” is used as an advanced chemical intermediate . It is a brown solid with a molecular weight of 134.14 .

Antiproliferative Activity

This compound has been used in the synthesis of new 3-cyanopyridines, which have shown promising antitumor activity against liver carcinoma cell line (HEPG2) . Specifically, the pyridine derivatives 5c and 5d (IC 50 = 1.46, 7.08 µM, respectively) have shown promising results compared to the reference drug, doxorubicin .

Antimicrobial and Antifungal Activity

Research has shown that spiro-fused heterocyclic molecules, which can be synthesized using “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile”, exhibit promising antimicrobial and antifungal properties .

Antioxidant Activity

The same spiro-fused heterocyclic molecules also exhibit antioxidant properties , making “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” a valuable compound in the synthesis of antioxidants .

Anti-inflammatory and Analgesic Properties

These spiro-fused heterocyclic molecules also have anti-inflammatory and analgesic properties , suggesting potential applications of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” in the development of new pain and inflammation treatments .

Anticancer Agents

The pyridine core, which can be synthesized using “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile”, is a key constituent in a range of bioactive compounds that have been reported to possess various pharmacological activities, including anticancer activities .

properties

IUPAC Name

3-oxo-3-(1H-pyrrol-2-yl)propanenitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LMNWETGSSJEVSH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CNC(=C1)C(=O)CC#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20458241
Record name 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20458241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

134.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-oxo-3-(1H-pyrrol-2-yl)propanenitrile

CAS RN

90908-89-7
Record name 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20458241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Into an ice-chilled solution of 30 g of pyrrole and 30 g of malononitrile in 800 ml of dry ether is passed by HCl for 20 minutes. After standing several hours the suspension is filtered to give 65 g of orange-brown, water-soluble solid. The solution of 50 g of this intermediate (the enamine nitrile hydrochloride) in 600 ml of water is covered with 400 ml of ethyl acetate and stirred for 21/2 hours at room temperature. The organic layer is separated, dried (MgSO4) and evaporated to give crystals, m.p. 77°-9°; additional product is obtained by warming the aqueous layer on steam cone for 1/2 hour and extracting with ethyl acetate. Recrystallization from water gives 2-pyrroloylacetonitrile, m.p. 79°-81°.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
800 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
intermediate
Quantity
50 g
Type
reactant
Reaction Step Three
[Compound]
Name
enamine nitrile hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
400 mL
Type
reactant
Reaction Step Five
Name
Quantity
600 mL
Type
solvent
Reaction Step Six

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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